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Compound of Interest

4-Chloro-3-iodo-7-methoxy-1H-
Compound Name:

indazole
CAS No.: 1000342-00-6
Cat. No.: B3196437

Get Quote

Executive Technical Summary

o Target Analyte: 4-Chloro-3-iodo-7-methoxy-1H-indazole[1][2][3]
¢ CAS Registry Number: 1000342-00-6[2][4][5]
¢ Molecular Formula: C

H
CIIN
O[5]

¢ Molecular Weight: 308.50 g/mol

* Physicochemical Profile: This compound is a halogenated indazole intermediate, typically
appearing as an off-white to pale yellow crystalline solid.
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 Critical Challenge: The presence of the C3-lodo and C7-Methoxy groups on the indazole
core introduces specific thermal risks:

o Sublimation: Indazoles are prone to sublimation prior to melting, potentially fogging
capillary optics.

o Thermal Instability: C-1 bonds are weaker than C-Cl or C-F bonds; prolonged exposure to
high heat can induce deiodination or darkening (decomposition) before the true meilt,
obscuring the endpoint.

This guide compares three standard determination methodologies—Manual Capillary,
Automated Optoelectronic, and Differential Scanning Calorimetry (DSC)—to identify the optimal
protocol for this specific chemical entity.

Comparative Performance of Determination
Methods

For a labile, halogenated intermediate like 4-Chloro-3-iodo-7-methoxy-1H-indazole, the
method of choice dictates the accuracy of the result.
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Feature

Method A: Manual
Capillary
(Thiele/Mel-Temp)

Method B:
Automated
Optoelectronic
(Mettler/Biichi)

Method C:
Differential Scanning
Calorimetry (DSC)

Primary Detection

Visual (Subjective)

Optical Transmission

Heat Flow

(Objective) (Thermodynamic)
Precision 1.0-2.0 °C 0.3-0.5 °C 0.1°C
Excellent

Sublimation Handling

Poor (Sample may

escape/fog)

Moderate (Sealed

capillaries required)

(Hermetically sealed

pans)

Decomposition Insight

Low (Darkening often

confused with melt)

Medium
(Transmission drops if

sample chars)

High (Exotherm vs.

Endotherm distinction)

Sample Required ~1-5 mg ~2-5mg ~2-10 mg
High (3-6
Throughput Low (1 sample/run) Low (1 sample/run)
samples/run)
) ] Gold Standard for
Verdict for Analyte Screening Only QC Standard

R&D

Expert Insight on Causality

» Why Manual Fails: The subjective interpretation of "meniscus formation" is compromised

when the sample discolors due to iodine liberation (a common issue with C3-iodoindazoles).

» Why DSC Wins: DSC separates the endothermic event of melting from the exothermic event

of decomposition. If the compound melts at 160°C and decomposes at 165°C, a capillary

method will likely report a broad, inaccurate range. DSC resolves these as distinct peaks.

Recommended Experimental Protocols
Protocol A: Automated Optoelectronic Method (Routine

QC)
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Best balance of speed and compliance (USP <741>).
Equipment: Mettler Toledo MP90 or Blichi M-565.

Sample Prep: Dry the sample under vacuum at 40°C for 4 hours to remove residual solvent

(solvates depress MP). Grind to a fine powder using an agate mortar.

» Loading: Fill 3 melting point capillaries to a height of 3 mm. Compact the powder by tapping
(loose packing causes uneven heat transfer).

e Sealing (Critical): Flame-seal the open end of the capillary to prevent sublimation of the
indazole ring.

e Parameters:
o Start Temp: 140°C (Assuming expected MP >150°C; adjust based on CoA).
o Ramp Rate: 1.0 °C/min. (Faster rates lag the sensor; slower rates risk decompaosition).
o Endpoint Threshold: Set transmission drop to 40% (onset) and 90% (clear point).

» Validation: Run a benzoic acid standard (MP 122°C) or adipic acid (MP 152°C) prior to
analysis.

Protocol B: Differential Scanning Calorimetry (R&D
Characterization)

Required for purity analysis and polymorph screening.
Equipment: TA Instruments Discovery DSC or PerkinElmer DSC 8000.

e Pan Selection: Use Tzero Hermetic Aluminum Pans. The hermetic seal suppresses
sublimation and contains volatile iodine decomposition products.

o Reference: Empty hermetic aluminum pan (matched weight).

e Purge Gas: Nitrogen (50 mL/min).
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e Thermal Cycle:
o Equilibrate: 25°C.
o Ramp: 10°C/min to 200°C.

o Note: Do not use a "Heat-Cool-Heat" cycle for this compound initially. If the C-1 bond
cleaves during the first melt, the second cycle will show the MP of the degradation
product, not the parent.

o Data Analysis: Integrate the melting endotherm.

o : Extrapolated onset temperature (The true thermodynamic MP).
o : Peak temperature.

o : Enthalpy of fusion (J/g). A sharp, high-energy peak indicates high crystallinity.

Visualizing the Decision Pathway

The following diagram illustrates the logical flow for selecting the correct method and
interpreting the results for 4-Chloro-3-iodo-7-methoxy-1H-indazole.
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Start: Characterize

4-Chloro-3-iodo-7-methoxy-1H-indazole

Is Purity Known? (>98%)

l

Select Method Based on Goal

Routine ID

Method: Capillary (QC)

CRITICAL: Flame Seal Capillary

(Prevent Sublimation)

Purity/Polymorph

Observe: Discoloration before Melt?

No Darkening \Darkening/Fog

Result: Decomp/Fogging
(Inaccurate)

Result: Clear Melt Range

Method: DSC (R&D)

Use Hermetic Pan

Single Ramp 10°C/min

Analyze Endotherm Onset

Click to download full resolution via product page
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Caption: Decision logic for analyzing halogenated indazoles. Note the critical pivot to DSC if

decomposition (discoloration) is observed in capillary methods.

Data Interpretation & Troubleshooting

When analyzing 4-Chloro-3-iodo-7-methoxy-1H-indazole, you may encounter specific

artifacts. Use this table to interpret them:

Observation Diagnosis Corrective Action
) ] ] Dry sample at 40°C/vac.
Wide Melting Range (>3°C) Impurity or Solvent Trap )
Check HPLC purity.
Use DSC. If using capillary,
Sample turns brown/violet lodine liberation (Decomp) record "Decomposition Point” (
), not MP.
The capillary was not sealed
Fog inside capillary Sublimation properly. Repeat with flame-
sealed tube.
The compound may have
) ) metastable forms. Do not grind
Double Melting Peak (DSC) Polymorphism ) )
excessively; test "as is" vs.
"ground".
References

o Sigma-Aldrich.4-Chloro-1H-indazole Product Specification (CAS 13096-96-3). (Used as

structural baseline for indazole thermal behavior).

e U.S. Pharmacopeia (USP).General Chapter <741> Melting Range or Temperature.

(Standard for capillary methodology).

o Mettler Toledo.Thermal Analysis of Pharmaceuticals: Melting Point and DSC. (Protocol for

automated detection).
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+ National Institutes of Health (PubChem).4-Chloro-3-iodo-7-methoxy-1H-indazole (CAS
1000342-00-6) Compound Summary.[2]

e Giraud, F,, et al. "C3-Indazole Functionalization: A Review." Current Organic Chemistry,
2010. (Context on C3-iodo stability and synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Melting Point Determination Guide: 4-Chloro-3-iodo-7-
methoxy-1H-indazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3196437/docs#melting-point-determination-guide-4-
chloro-3-iodo-7-methoxy-1h-indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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